2-Chloro-6-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile
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Overview
Description
2-Chloro-6-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile is a chemical compound . Unfortunately, there is limited information available about this specific compound in the current literature .
Synthesis Analysis
The synthesis of 2-Chloro-6-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile is not explicitly mentioned in the available literature .Molecular Structure Analysis
The molecular structure of 2-Chloro-6-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile is not explicitly provided in the available literature .Chemical Reactions Analysis
The specific chemical reactions involving 2-Chloro-6-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile are not explicitly mentioned in the available literature .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Chloro-6-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile are not explicitly mentioned in the available literature .Scientific Research Applications
- Targeting Kinases : Researchers explore this compound as a potential kinase inhibitor due to its structural features. Kinases play crucial roles in cell signaling pathways, and inhibiting specific kinases can lead to novel drug candidates for diseases like cancer and inflammatory disorders .
- Anticancer Agents : The cyano group and fluorine substitution enhance its bioactivity. Scientists investigate its potential as an anticancer agent by inhibiting tumor growth or metastasis .
- Building Blocks : Chemists use it as a building block in organic synthesis. Its cyano group allows for further functionalization, making it valuable for constructing more complex molecules .
- Herbicides and Pesticides : The compound’s nitrile group may contribute to herbicidal or pesticidal activity. Researchers investigate its effectiveness against specific plant pests or weeds.
- Fluorescent Properties : Scientists study its photophysical properties, such as fluorescence emission. It could find applications in organic light-emitting diodes (OLEDs) or sensors .
Medicinal Chemistry and Drug Development
Materials Science and Organic Synthesis
Agrochemical Research
Photophysics and Optoelectronics
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloro-6-[cyano-(4-fluorophenyl)methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8ClFN2/c16-15-3-1-2-12(14(15)9-19)13(8-18)10-4-6-11(17)7-5-10/h1-7,13H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLPUYCDUKNZMMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C#N)C(C#N)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-[cyano(4-fluorophenyl)methyl]benzenecarbonitrile |
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